Cas no 627522-89-8 (1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl-)

1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl- structure
627522-89-8 structure
Product Name:1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl-
CAS No:627522-89-8
MF:C30H56N2
MW:444.779048919678
CID:432854
PubChem ID:16076587
Update Time:2025-04-19

1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl-
    • N-octadecyl-N'-(4-phenylbutan-2-yl)ethane-1,2-diamine
    • N~1~-Octadecyl-N~2~-(4-phenylbutan-2-yl)ethane-1,2-diamine
    • 627522-89-8
    • DTXSID80581923
    • N'-(1-methyl-3-phenyl-propyl)-N-octadecyl-ethane-1,2-diamine
    • Inchi: 1S/C30H56N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-26-31-27-28-32-29(2)24-25-30-22-19-18-20-23-30/h18-20,22-23,29,31-32H,3-17,21,24-28H2,1-2H3
    • InChI Key: OFCDYOSPJWTJTE-UHFFFAOYSA-N
    • SMILES: N(CCNC(C)CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 444.44468
  • Monoisotopic Mass: 444.444349795g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 24
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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